Cas no 1983197-00-7 (Vilazodone Methyl Ester Hydrochloride)

• Product Name: Vilazodone Methyl Ester Hydrochloride
• CAS No: 1983197-00-7
• MF: C₂₇H₂₉ClN₄O₃
• MW: 492.997165441513
• CID: 5040230
• Update Time: 2025-05-20

Vilazodone Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Vilazodone Methyl Ester Hydrochloride
• 1-[4-(5-Cyanoindol-3-yl) butyl]-4-(2-methoxycarbonylbenzofuran-5-yl)piperazine hydrochlorideQ: What is 1-[4-(5-Cyanoindol-3-yl) butyl]-4-(2-methoxycarbonylbenzofuran-5-yl)piperazine hydrochloride Q: What is the CAS Number of 1-[4-(5-Cyanoindol-3-yl) butyl]-4-(2-methoxycarbonylbenzofuran-5-yl)piperazine hydrochloride

• Inchi： 1S/C27H28N4O3.ClH/c1-33-27(32)26-16-21-15-22(6-8-25(21)34-26)31-12-10-30(11-13-31)9-3-2-4-20-18-29-24-7-5-19(17-28)14-23(20)24;/h5-8,14-16,18,29H,2-4,9-13H2,1H3;1H
• InChI Key： WIHJOZFCHNWLKN-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=CC=C(C#N)C=C12)CCCN1CCN(C2=CC=C3OC(C(=O)OC)=CC3=C2)CC1.Cl

Additional information on Vilazodone Methyl Ester Hydrochloride

Vilazodone Methyl Ester Hydrochloride: A Comprehensive Overview

Vilazodone Methyl Ester Hydrochloride, also known as CAS No. 1983197-00-7, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of vilazodone, which is a well-known serotonin reuptake inhibitor (SRI) and 5-HT1A receptor agonist. The methyl ester hydrochloride form of vilazodone has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders.

The development of Vilazodone Methyl Ester Hydrochloride represents an advancement in the design of antidepressant medications. Unlike traditional selective serotonin reuptake inhibitors (SSRIs), vilazodone exhibits a unique mechanism of action by combining serotonin reuptake inhibition with 5-HT1A receptor agonism. This dual mechanism is thought to enhance its efficacy in treating major depressive disorder (MDD) while potentially reducing certain side effects associated with other antidepressants.

Recent studies have explored the pharmacokinetic properties of Vilazodone Methyl Ester Hydrochloride. Research indicates that this compound has favorable bioavailability, with efficient absorption and distribution in the body. Its metabolization pathways have also been investigated, revealing that it undergoes hepatic metabolism via cytochrome P450 enzymes, particularly CYP3A4. This understanding is crucial for determining appropriate dosing regimens and identifying potential drug-drug interactions.

In terms of therapeutic applications, Vilazodone Methyl Ester Hydrochloride has shown promise in preclinical models of depression and anxiety. Animal studies suggest that it may exert its effects through modulation of neurotransmitter systems, particularly serotonin, which plays a critical role in mood regulation. Additionally, its ability to activate 5-HT1A receptors may contribute to its anxiolytic effects.

The synthesis of Vilazodone Methyl Ester Hydrochloride involves a multi-step chemical process, including esterification and hydrochlorination steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets pharmaceutical standards for further testing and potential clinical use.

From a safety perspective, preliminary toxicity studies indicate that Vilazodone Methyl Ester Hydrochloride has a favorable safety profile. However, further research is needed to fully characterize its safety and tolerability in human subjects. Regulatory agencies will likely require extensive preclinical and clinical data before this compound can be approved for therapeutic use.

In conclusion, Vilazodone Methyl Ester Hydrochloride represents an innovative approach to the treatment of mood disorders. With its unique mechanism of action and promising preclinical results, this compound holds potential as a novel therapeutic agent. Continued research into its pharmacokinetics, efficacy, and safety will be essential for advancing it through the drug development pipeline.